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Compound of Interest

Compound Name: Basic copper sulfate

Cat. No.: B073698 Get Quote

1.0 Introduction

Bordeaux mixture is a widely utilized fungicide and bactericide in agriculture, composed of

copper(II) sulfate (CuSO₄), lime (calcium hydroxide, Ca(OH)₂), and water.[1][2] Developed in

the Bordeaux region of France in the late 19th century, it is effective against a range of fungal

and bacterial diseases, including downy mildew, powdery mildew, fire blight, and peach leaf

curl.[1][2][3] Its efficacy stems from the copper ions (Cu²⁺), which inhibit the germination of

fungal spores upon contact.[2] Therefore, it must be applied preventively before a fungus is

established.[2] The mixture's excellent adherence to plant surfaces, especially during rainy

weather, makes it a durable protectant.[1] This document provides detailed protocols for the

preparation and quality control of Bordeaux mixture for research applications.

2.0 Materials and Equipment

Chemicals:

Copper Sulfate Pentahydrate (CuSO₄·5H₂O), powdered or "snow" form[4]

Hydrated Lime (Calcium Hydroxide, Ca(OH)₂) or Quick Lime (Calcium Oxide, CaO)[4][5]

Distilled or deionized water

(Optional) Sugar or jaggery for stabilization[6]

Equipment:
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Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Electronic balance

Plastic, wooden, or earthen containers (metallic containers must be avoided due to the

corrosive nature of the mixture)[6]

Glass or plastic storage bottles (for stock solutions)

Wooden or plastic stirring rods

Measuring cylinders

Spray tank with agitator (for large volumes)

pH meter, pH paper, or blue litmus paper[7]

Polished iron knife or nail (for field test)[6]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
For preparing smaller, variable quantities of Bordeaux mixture, creating concentrated stock

solutions is the most efficient method.[1]

1. Copper Sulfate Stock Solution (1 lb/gallon or ~120 g/L):

Weigh 1 pound (453.6 g) of powdered copper sulfate.
In a plastic bucket, dissolve the copper sulfate in 1 gallon (3.785 L) of warm water. Stir with a
wooden or plastic rod until fully dissolved.[1]
Transfer the solution to a stoppered glass or plastic container for storage. This solution can
be stored indefinitely.[1]

2. Lime Stock Solution (1 lb/gallon or ~120 g/L):

Weigh 1 pound (453.6 g) of fresh, high-quality hydrated lime.
In a separate plastic bucket, mix the hydrated lime into 1 gallon (3.785 L) of water to form a
suspension.[1]
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Allow this mixture to stand for approximately two hours before use.[1]
Note: If using quick lime (calcium oxide), it must first be slaked. Cautiously add 1 pound of
quick lime to 1 gallon of water. The reaction is exothermic and can cause boiling; add the
lime slowly and stir continuously.[1] This slaking process can take 30 minutes to 2 hours.[1]
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Workflow for preparing stock solutions.

Protocol 2: Preparation of Bordeaux Mixture (Small
Scale)
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This protocol uses the stock solutions to prepare a final mixture. The formula 10-10-100 is used

as an example.[1]

Start with a clean plastic bucket.

To prepare 2.5 gallons of a 10-10-100 Bordeaux mixture, first measure 2 gallons of fresh

water into the bucket.[5]

Vigorously shake the copper sulfate stock solution and add 1 quart to the 2 gallons of water.

[1]

Shake the lime stock solution thoroughly to ensure it is in suspension.

Crucially, add 1 quart of the lime stock solution to the diluted copper sulfate solution while

stirring continuously.[1] Never add the copper sulfate solution to the lime solution, as this

results in a less effective precipitate.[6]

Continue stirring for several minutes before performing quality control tests.

The mixture is now ready for use and should be applied on the same day it is prepared for

maximum effectiveness.[1][8]
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Workflow for preparing the final Bordeaux mixture.
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Protocol 3: Quality Control of Final Mixture
An acidic Bordeaux mixture contains free copper ions that are highly phytotoxic and can

damage plants.[9] Therefore, testing the final mixture to ensure it is neutral or slightly alkaline is

essential.

Field Test (Knife/Nail Test):

Dip a well-polished iron knife, sickle, or nail into the prepared mixture for a few minutes.[6]

If a reddish, coppery deposit forms on the metal, the mixture is acidic and contains free

copper.[6] More lime solution must be added until the test is negative.

Litmus Paper Test:

Dip a strip of blue litmus paper into the mixture.

The paper should not change color. If it turns red, the mixture is acidic, and more lime is

required.

pH Measurement:

Use a calibrated pH meter or pH test strips.

The ideal pH of the final Bordeaux mixture should be neutral to slightly alkaline, typically

between 6.8 and 7.0 for neutrality or up to 10 for maximum efficiency in some applications.

[3][7] If the pH is below 6.5, add more lime solution incrementally and re-test.

Data Presentation: Formulations and Quality
Control
Table 1: Common Bordeaux Mixture Formulations
The formula is expressed as pounds of copper sulfate - pounds of hydrated lime - gallons of

water.[4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://en.vikaspedia.in/viewcontent/agriculture/agri-inputs/bio-inputs/production-of-ipm-inputs/biopesticides/preparation-of-bordeaux-mixture
https://static.vikaspedia.in/media/files_en/agriculture/crop-production/bordeaux-mixure.pdf
https://static.vikaspedia.in/media/files_en/agriculture/crop-production/bordeaux-mixure.pdf
https://gau.edu.bd/tanbir/wp-content/uploads/sites/170/2021/09/P_2020_06.pdf
https://www.youtube.com/watch?v=xRG55DemRyo
https://pnwhandbooks.org/plantdisease/pesticide-articles/preparing-tank-mix-bordeaux-mixture
https://ipm.ucanr.edu/agriculture/bordeaux-mixture/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formula (Cu-Lime-
Water)

Common Use
Copper Sulfate per
1 Gallon

Hydrated Lime per
1 Gallon

10-10-100

General purpose,

dormant season

application for many

diseases.[1][3]

3.3 Tbs (~1.6 oz) 10 Tbs (~2.7 oz)

8-8-100
Control of peach

Coryneum blight.[4]
2.7 Tbs (~1.3 oz) 8 Tbs (~2.1 oz)

12-12-100
Control of dead bud in

cherries.[4]
4.0 Tbs (~2.0 oz) 12 Tbs (~3.2 oz)

1-1-100 (1%)

Standard 1% mixture

for general foliar

application.[2]

0.3 Tbs (~0.16 oz) 0.3 Tbs (~0.16 oz)

Conversions are approximate. 1 Tbs = 3 tsp. For research, precise measurements by weight

are recommended.

Table 2: Quality Control Testing Summary
Test Method Procedure

Positive Result
(Acidic)

Required Action

Iron Nail/Knife Test

Dip a polished iron

object into the mixture

for 1-2 minutes.[6]

A reddish-brown

copper deposit forms

on the iron.

Add more lime

solution and re-test.

Litmus Paper
Dip blue litmus paper

into the solution.
Paper turns red.

Add more lime

solution and re-test.

pH Meter/Strips
Measure the pH of the

final suspension.[7]
pH is below 6.5.

Add more lime

solution and re-test.

Application and Safety Precautions
Phytotoxicity: Bordeaux mixture can be phytotoxic, especially to new leaf growth or when

applied in hot weather.[1][10] The lime content is a key factor in its phytotoxicity.[10][11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://ipm.ucanr.edu/PMG/PESTNOTES/pn7481.html
https://gau.edu.bd/tanbir/wp-content/uploads/sites/170/2021/09/P_2020_06.pdf
https://pnwhandbooks.org/plantdisease/pesticide-articles/preparing-tank-mix-bordeaux-mixture
https://pnwhandbooks.org/plantdisease/pesticide-articles/preparing-tank-mix-bordeaux-mixture
https://en.wikipedia.org/wiki/Bordeaux_mixture
https://static.vikaspedia.in/media/files_en/agriculture/crop-production/bordeaux-mixure.pdf
https://www.youtube.com/watch?v=xRG55DemRyo
https://ipm.ucanr.edu/PMG/PESTNOTES/pn7481.html
https://era.dpi.qld.gov.au/id/eprint/13458/
https://era.dpi.qld.gov.au/id/eprint/13458/
https://era.dpi.qld.gov.au/id/eprint/13458/1/QJAS_9(1)_1952_pp1-40_aberdeen.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always consult literature for appropriate concentrations and timing for specific plant species.

Freshness: The fungicidal property is highest in freshly prepared mixtures.[6] If storage is

necessary for a short period (1-2 days), the mixture can be stabilized by adding sugar or

jaggery at a rate of 100g per 100 liters.[6]

Safety: Wear appropriate PPE, including safety goggles, as the mixture is corrosive and can

stain permanently.[1]

Equipment: Use only plastic, wooden, or earthen vessels for preparation and storage.

Thoroughly clean all equipment after use to prevent corrosion.[8]

Compatibility: Bordeaux mixture is not compatible with most other pesticides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://era.dpi.qld.gov.au/id/eprint/13458/1/QJAS_9(1)_1952_pp1-40_aberdeen.pdf
https://www.benchchem.com/product/b073698#protocols-for-preparing-bordeaux-mixture-for-agricultural-research
https://www.benchchem.com/product/b073698#protocols-for-preparing-bordeaux-mixture-for-agricultural-research
https://www.benchchem.com/product/b073698#protocols-for-preparing-bordeaux-mixture-for-agricultural-research
https://www.benchchem.com/product/b073698#protocols-for-preparing-bordeaux-mixture-for-agricultural-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073698?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

